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Compound of Interest

Compound Name:
(2S)-4-hydroxypyrrolidine-2-

carboxylic acid

Cat. No.: B1607316 Get Quote

An In-Depth Technical Guide to (2S)-4-Hydroxypyrrolidine-2-carboxylic Acid:

Stereoisomers, Properties, and Applications

Introduction
(2S)-4-Hydroxypyrrolidine-2-carboxylic acid, a hydroxylated analog of the amino acid

proline, is a pivotal molecule in biochemistry and pharmaceutical sciences. Its rigid pyrrolidine

ring and chiral centers make it an invaluable building block for a wide array of complex

molecules and a tool for probing biological systems. The designation "(2S)" fixes the

stereochemistry at the alpha-carbon, consistent with L-proline. However, the addition of a

hydroxyl group at the 4th position introduces a second stereocenter, giving rise to two key

diastereomers: trans-4-hydroxy-L-proline ((2S,4R)) and cis-4-hydroxy-L-proline ((2S,4S)). This

guide provides a comprehensive overview of these isomers, detailing their distinct properties,

synthesis, and applications for researchers and drug development professionals.

The most abundant form in nature is the trans isomer, a critical component of collagen, the

most prevalent protein in mammals. The cis isomer is less common but serves as a powerful

tool in chemical biology and as a component in novel therapeutic modalities. Understanding the

stereochemical distinctions is paramount, as they dictate the molecule's conformation and,

consequently, its biological activity and utility.
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Parameter

(2S,4R)-4-

Hydroxypyrrolidine-2-

carboxylic acid

(2S,4S)-4-

Hydroxypyrrolidine-2-

carboxylic acid

Common Name
trans-4-Hydroxy-L-proline, L-

Hydroxyproline (Hyp)

cis-4-Hydroxy-L-proline, L-

Allohydroxyproline

CAS Number 51-35-4[1][2] 618-27-9[3][4][5]

Abbreviation trans-Hyp cis-Hyp

Physicochemical Properties
The spatial arrangement of the hydroxyl group relative to the carboxylic acid group profoundly

influences the physical and chemical properties of these diastereomers. These differences are

critical for their separation, identification, and application in synthesis.

Property

(2S,4R)-4-

Hydroxypyrrolidine-2-

carboxylic acid

(2S,4S)-4-

Hydroxypyrrolidine-2-

carboxylic acid

Molecular Formula C₅H₉NO₃[6] C₅H₉NO₃[5][7]

Molecular Weight 131.13 g/mol [1][8] 131.13 g/mol [5]

Appearance
White to off-white crystalline

powder[6][8]
Solid[7]

Melting Point ~274 °C (decomposes) Data not consistently available

Water Solubility
Soluble (approx. 100 mg/mL)

[8]
Soluble[5]

IUPAC Name
(2S,4R)-4-hydroxypyrrolidine-

2-carboxylic acid[9]

(2S,4S)-4-hydroxypyrrolidine-

2-carboxylic acid

InChI Key
PMMYEEVYMWASQN-

IUYQGCFVSA-N[10]

PMMYEEVYMWASQN-

IMJSIDKUSA-N[7]
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The synthetic routes to the trans and cis isomers of 4-hydroxy-L-proline are markedly different,

reflecting their natural abundance and intended applications.

(2S,4R)-trans-4-Hydroxy-L-proline: Industrial Production
The vast majority of commercially available trans-4-hydroxy-L-proline is produced not by

chemical synthesis but by the acid hydrolysis of collagen.[8] Collagen is exceptionally rich in

this amino acid, making its extraction from animal connective tissues (like gelatin) an

economically viable and scalable method.

Fig. 1: Industrial production workflow for trans-4-Hydroxy-L-proline.

(2S,4S)-cis-4-Hydroxy-L-proline: Stereoselective
Synthesis
The synthesis of the less common cis isomer requires precise stereochemical control.

Numerous diastereoselective synthetic routes have been developed. A common strategy

involves starting with a chiral precursor and controlling the stereochemistry during ring

formation or functional group manipulation. One notable approach is the 5-exo-tet ring closure

reaction, which can achieve high diastereoselectivity.[11] These syntheses are typically more

complex and costly than the extraction of the trans isomer, reserving the cis form for

specialized applications where its unique stereochemistry is essential.

Applications in Research and Drug Development
The distinct stereochemistry of the hydroxyproline isomers translates into vastly different roles

in biology and medicine.

The Role of trans-4-Hydroxy-L-proline ((2S,4R)-isomer)
Collagen Stability and Biomarker: The post-translational hydroxylation of proline to trans-4-

hydroxy-L-proline is essential for the stability of the collagen triple helix. The hydroxyl groups

form crucial hydrogen bonds that lock the protein into its characteristic structure.

Consequently, levels of hydroxyproline in urine and serum are used as diagnostic markers

for bone turnover and liver fibrosis, conditions involving significant collagen metabolism.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/_2S,4R_-4-Hydroxypyrrolidine-2-carboxylic_acid.html
https://www.researchgate.net/publication/276461746_A_short_diastereoselective_synthesis_of_cis-2S4S_and_cis-2R4R-4-hydroxyprolines
https://www.targetmol.com/compound/4-hydroxypyrrolidine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collagen Polypeptide Chain Collagen Triple Helix

Proline Prolyl Hydroxylase
 + O2, Fe2+, Vit C

trans-4-Hydroxyproline Inter-chain H-Bonding Helix Stabilization Functional Collagen Fiber

Click to download full resolution via product page

Fig. 2: Role of trans-4-hydroxyproline in collagen stabilization.

Chiral Building Block: As a readily available, enantiomerically pure molecule, it is a valuable

chiral starting material in the synthesis of pharmaceuticals. Its rigid ring structure allows for

the predictable placement of functional groups in three-dimensional space, a critical aspect

in designing molecules that fit precisely into biological targets.

The Role of cis-4-Hydroxy-L-proline ((2S,4S)-isomer)
Collagen Synthesis Inhibitor: When incorporated into procollagen chains in place of the trans

isomer, cis-4-hydroxy-L-proline disrupts the formation of a stable triple helix. The incorrect

stereochemistry prevents the formation of the necessary hydrogen bonds, leading to a non-

functional protein that is often retained within the cell and degraded. This property makes it a

useful tool for studying collagen synthesis and pathology in a laboratory setting.[7]

Linker in Advanced Therapeutics: The unique stereochemistry and functional handles of the

cis isomer have been leveraged in the design of sophisticated drug delivery systems and

therapeutic modalities. It is used as a non-cleavable linker component in the synthesis of

antibody-drug conjugates (ADCs) and as a structural element in proteolysis-targeting

chimeras (PROTACs), which are designed to hijack the cell's ubiquitin-proteasome system to

degrade specific target proteins.[13]

Experimental Protocol: Quantification of
Hydroxyproline in Tissue
This protocol provides a standard method for determining total collagen content in a tissue

sample by measuring its trans-4-hydroxy-L-proline concentration.
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Objective: To quantify the hydroxyproline content in a biological sample as an index of collagen

content.

Principle: Tissue samples are hydrolyzed to break down proteins into their constituent amino

acids. The hydroxyproline is then oxidized, and the resulting product reacts with a chromogen

(e.g., p-dimethylaminobenzaldehyde) to produce a colored compound that can be measured

spectrophotometrically.

Methodology:

Sample Preparation:

Accurately weigh 10-20 mg of lyophilized tissue into a pressure-resistant, screw-cap glass

tube.

Add 1 mL of 6 M HCl.

Securely cap the tube and place it in an oven or heating block at 110-120 °C for 18-24

hours to completely hydrolyze the tissue.

Hydrolysate Processing:

Allow the tubes to cool completely to room temperature.

Centrifuge the tubes to pellet any insoluble material.

Transfer a known aliquot (e.g., 50 µL) of the clear supernatant to a new microcentrifuge

tube.

Dry the aliquot under vacuum or using a speed-vac to remove the acid.

Re-dissolve the dried amino acid pellet in 100 µL of assay buffer (e.g., acetate-citrate

buffer, pH 6.0).

Colorimetric Reaction:

Prepare a standard curve using known concentrations of pure trans-4-hydroxy-L-proline

(0-100 µg/mL).
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To 50 µL of each standard and sample, add 1 mL of Chloramine-T reagent. Mix and let

stand at room temperature for 20 minutes to allow for oxidation.

Add 1 mL of Ehrlich's reagent (p-dimethylaminobenzaldehyde solution). Mix thoroughly

and incubate at 65 °C for 15-20 minutes. A pink/red color will develop.

Cool the samples to room temperature.

Measurement and Analysis:

Measure the absorbance of each sample and standard at 550-560 nm using a

spectrophotometer.

Plot the absorbance of the standards versus their concentration to generate a standard

curve.

Determine the concentration of hydroxyproline in the samples from the standard curve.

Calculate the total hydroxyproline content in the original tissue sample, typically expressed

as µg of hydroxyproline per mg of dry tissue weight.

Safety and Handling
While generally considered to have low toxicity, standard laboratory precautions should be

observed when handling 4-hydroxypyrrolidine-2-carboxylic acid and its derivatives.
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Parameter (2S,4R)-isomer (2S,4S)-isomer

GHS Pictograms Warning Danger

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH334: May cause

allergy or asthma symptoms or

breathing difficulties if

inhaled[10]

Precautions

P261: Avoid breathing

dust.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P261: Avoid breathing

dust.P284: In case of

inadequate ventilation wear

respiratory

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

General Handling:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion
The (2S)-4-hydroxypyrrolidine-2-carboxylic acid framework, represented by its key

diastereomers trans-4-hydroxy-L-proline and cis-4-hydroxy-L-proline, offers a striking example

of how subtle changes in stereochemistry can lead to dramatically different biological functions

and applications. The trans isomer is a cornerstone of structural biology, fundamental to the

integrity of collagen and serving as a vital biomarker and chiral synthon. In contrast, the

synthetically accessible cis isomer provides a powerful tool for inhibiting collagen synthesis and
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has been ingeniously incorporated into the linkers of next-generation therapeutics like ADCs

and PROTACs. For researchers and drug developers, a thorough understanding of the distinct

properties and applications of these isomers is essential for leveraging their full potential in

both basic science and translational medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607316#2s-4-hydroxypyrrolidine-2-carboxylic-acid-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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